1-({4-[Benzyl(methyl)amino]-3-nitrophenyl}sulfonyl)-4-piperidinecarboxylic acid

• IUPAC Name: 1-[4-[benzyl(methyl)amino]-3-nitrophenyl]sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C20H23N3O6S/c1-21(14-15-5-3-2-4-6-15)18-8-7-17(13-19(18)23(26)27)30(28,29)22-11-9-16(10-12-22)20(24)25/h2-8,13,16H,9-12,14H2,1H3,(H,24,25)
• InChI Key: OSJPIBMCUXAFST-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C=C(C=C2)S(=O)(=O)N3CCC(CC3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C20H23N3O6S
• Molecular Weight: 433.5 g/mol

Description

1-({4-[Benzyl(methyl)amino]-3-nitrophenyl}sulfonyl)-4-piperidinecarboxylic acid, also known as BNPC, is a synthetic sulfonamide derived from piperidine and nitrophenyl. It is a versatile molecule used in various scientific research applications, such as in the synthesis of other compounds, in the study of biochemical and physiological effects, and in lab experiments.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthesis of Related Compounds : This compound is part of a larger class of chemicals that have been synthesized for various purposes. For example, the synthesis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides involved a multi-step process converting organic acids into esters, hydrazides, and then the target compounds. These were analyzed using modern spectroscopic techniques (Khalid et al., 2016).

• Structural and Electrophysical Properties : The study of compounds like 1-[(4-methylphenyl)sulfonamido]-2-[1-(2-pyridylmethylidene)amino]benzene demonstrates the structural and electrophysical properties that are crucial for understanding the behavior of similar chemical entities (Bermejo et al., 2000).

Biological Activities and Pharmacological Potential

• Anticancer Properties : Compounds related to 1-({4-[Benzyl(methyl)amino]-3-nitrophenyl}sulfonyl)-4-piperidinecarboxylic acid have been evaluated for their potential as anticancer agents. For instance, propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole were synthesized and showed promising anticancer activity in preliminary studies (Rehman et al., 2018).

• Enzyme Inhibition : Certain compounds within this chemical class have been screened for their inhibitory activity against enzymes such as butyrylcholinesterase (BChE), showing potential for therapeutic applications (Khalid et al., 2016).

Molecular Modifications and Reactions

• Modifications of Peptides and Proteins : Derivatives of this compound class have been used to modify peptides and proteins, demonstrating their versatility in biochemistry. For example, dansyl derivatives were used to couple to various amino acids in peptides and proteins, highlighting the chemical's utility in molecular biology (Buchta & Fridkin, 1985).

• Cytochrome P450 Metabolism : Studies have explored how related compounds are metabolized by enzymes like Cytochrome P450, providing insights into their pharmacokinetic properties and potential drug interactions (Hvenegaard et al., 2012).